Cas no 121456-63-1 (1-(2,6-dimethylphenyl)-2,2,2-trifluoroethan-1-one)
121456-63-1 structure
Product Name:1-(2,6-dimethylphenyl)-2,2,2-trifluoroethan-1-one
CAS No:121456-63-1
MF:C10H9F3O
MW:202.173073530197
MDL:MFCD01319986
CID:133330
PubChem ID:18674537
Update Time:2025-04-19
1-(2,6-dimethylphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,6-Dimethylphenyl)-2,2,2-trifluoroethanone
- 2',6'-Dimethyl-2,2,2-trifluoroacetophenone
- Ethanone, 1-(2,6-dimethylphenyl)-2,2,2-trifluoro- (9CI)
- Ethanone,1-(2,6-dimethylphenyl)-2,2,2-trifluoro-
- 1-(2,6-dimethylphenyl)-2,2,2-trifluoroethan-1-one
- 1-(2,6-Dimethyl-phenyl)-2,2,2-trifluoro-ethanone
- SCHEMBL7246750
- 2,2,2-trifluoro-1-(2,6-dimethylphenyl)-ethanone
- ETHANONE, 1-(2,6-DIMETHYLPHENYL)-2,2,2-TRIFLUORO-
- DTXSID70595493
- AB08928
- 121456-63-1
- CS-0279447
- EN300-1938637
- AKOS005259454
- MFCD01319986
- DB-353837
-
- MDL： MFCD01319986
- Inchi： 1S/C10H9F3O/c1-6-4-3-5-7(2)8(6)9(14)10(11,12)13/h3-5H,1-2H3
- InChI Key： ZCXOVQMIBTWGCB-UHFFFAOYSA-N
- SMILES： FC(C(C1C(C)=CC=CC=1C)=O)(F)F
Computed Properties
- Exact Mass: 202.06057
- Monoisotopic Mass: 202.06054939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.189
- Boiling Point: 210.6°Cat760mmHg
- Flash Point: 94.2°C
- Refractive Index: 1.458
- PSA: 17.07
- LogP: 3.04840
1-(2,6-dimethylphenyl)-2,2,2-trifluoroethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019117591-5g |
1-(2,6-Dimethylphenyl)-2,2,2-trifluoroethanone |
121456-63-1 | 95% | 5g |
$401.70 | 2023-09-04 | |
| Fluorochem | 207020-5g |
2',6'-Dimethyl-2,2,2-trifluoroacetophenone |
121456-63-1 | 95% | 5g |
￡367.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1129335-250mg |
1-(2,6-Dimethyl-phenyl)-2,2,2-trifluoro-ethanone |
121456-63-1 | 95% | 250mg |
$280 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1129335-500mg |
1-(2,6-Dimethyl-phenyl)-2,2,2-trifluoro-ethanone |
121456-63-1 | 95% | 500mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1129335-1g |
1-(2,6-Dimethyl-phenyl)-2,2,2-trifluoro-ethanone |
121456-63-1 | 95% | 1g |
$780 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1129335-5g |
1-(2,6-Dimethyl-phenyl)-2,2,2-trifluoro-ethanone |
121456-63-1 | 95% | 5g |
$3100 | 2024-07-28 | |
| Enamine | EN300-1938637-0.05g |
1-(2,6-dimethylphenyl)-2,2,2-trifluoroethan-1-one |
121456-63-1 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1938637-0.1g |
1-(2,6-dimethylphenyl)-2,2,2-trifluoroethan-1-one |
121456-63-1 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1938637-0.25g |
1-(2,6-dimethylphenyl)-2,2,2-trifluoroethan-1-one |
121456-63-1 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1938637-0.5g |
1-(2,6-dimethylphenyl)-2,2,2-trifluoroethan-1-one |
121456-63-1 | 0.5g |
$877.0 | 2023-09-17 |
1-(2,6-dimethylphenyl)-2,2,2-trifluoroethan-1-one Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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